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Compound of Interest

Compound Name: 5'-Demethylaquillochin

Cat. No.: B7982125 Get Quote

An extensive review of publicly available scientific literature and chemical databases reveals a

significant knowledge gap surrounding the discovery and natural source of 5'-
Demethylaquillochin (CAS Number: 305364-91-4). Despite its commercial availability from

several chemical suppliers, no primary research publications detailing its isolation,

characterization, or biological activity could be identified.

This in-depth technical guide aims to consolidate the currently available, albeit limited,

information on 5'-Demethylaquillochin and highlight the existing discrepancies regarding its

natural origin. The content is structured to provide researchers, scientists, and drug

development professionals with a clear understanding of the current state of knowledge and to

identify critical areas for future research.

Conflicting Reports on Natural Source
Information regarding the natural source of 5'-Demethylaquillochin is sparse and

contradictory. Commercial vendor Biosynth describes the compound as a natural alkaloid

derived from the bark of tropical plants belonging to the Aquilaria species.[1] This genus is well-

known for producing agarwood, a resinous heartwood rich in various secondary metabolites. A

comprehensive review of the secondary metabolites isolated from Aquilaria species, however,

does not mention 5'-Demethylaquillochin. The review does list a related compound,

aquillochin, a coumarinolignan isolated from Aquilaria agallocha.[2] It is plausible that 5'-
Demethylaquillochin could be a derivative of aquillochin, but without scientific literature to

support this, the connection remains speculative.
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Adding to the ambiguity, searches for 5'-Demethylaquillochin in connection with fungal

sources, particularly the genus Didymella, which is known for producing a diverse array of

secondary metabolites, yielded no relevant results.[3][4][5][6]

Physicochemical Data
While the discovery and biological context remain elusive, basic physicochemical data for 5'-
Demethylaquillochin are available from chemical suppliers. This information is crucial for any

future research involving this compound.

Property Value Source

CAS Number 305364-91-4 [1][7][8][9]

Molecular Formula C₂₀H₁₈O₉ [1]

Molecular Weight 402.35 g/mol [1][7]

Canonical SMILES

COC1=CC(=CC(=C1O)O)C2C

(OC3=C4C(=CC(=C3O2)OC)C

=CC(=O)O4)CO

[1]

Postulated Discovery and Characterization
Workflow
Given the absence of a documented discovery process for 5'-Demethylaquillochin, a

generalized workflow for the discovery and characterization of a novel natural product is

presented below. This logical diagram illustrates the typical steps that would have been

necessary for its identification and serves as a roadmap for future investigations.
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A generalized workflow for natural product discovery.
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Future Research Directions
The significant lack of primary data on 5'-Demethylaquillochin presents a unique opportunity

for the scientific community. Key research priorities should include:

Verification of the Natural Source: A systematic investigation of Aquilaria species is required

to confirm or refute the presence of 5'-Demethylaquillochin. This would involve the

collection of plant material, extraction, and detailed chemical analysis.

Total Synthesis: In the absence of a confirmed natural source, the total synthesis of 5'-
Demethylaquillochin would provide an unambiguous route to obtaining the pure compound

for further study.

Biological Screening: A comprehensive biological evaluation of 5'-Demethylaquillochin is

warranted to explore its potential therapeutic applications. Based on the unsubstantiated

claims of its antimicrobial properties, initial screening should focus on a panel of pathogenic

bacteria and fungi.

Structure-Activity Relationship Studies: Should 5'-Demethylaquillochin exhibit interesting

biological activity, the synthesis and evaluation of analogues would be a crucial step in

understanding its structure-activity relationship and optimizing its therapeutic potential.

Conclusion
5'-Demethylaquillochin remains a chemical entity of significant ambiguity. While its basic

chemical properties are known, its discovery, natural origin, and biological functions are

undocumented in the accessible scientific literature. The conflicting information regarding its

source highlights the need for rigorous scientific investigation to validate its existence as a

natural product and to explore its potential as a bioactive molecule. The workflows and

research directions outlined in this guide provide a framework for future studies that could

finally elucidate the scientific story behind this enigmatic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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